Cas no 36596-67-5 (Ethyl 2,6-dimethylbenzoate)

Ethyl 2,6-dimethylbenzoate Properties

Names and Identifiers

• Ethyl 2,6-dimethylbenzoate
• 2,6-Dimethylbenzoic acid ethyl ester
• 2,6-Dimethylbenzoesaeure-ethylester
• ethyl 2,6-dimethyl phenyl carboxylate
• SCHEMBL570471
• Benzoic acid, 2,6-dimethyl-, ethyl ester
• E78216
• DTXSID90334462
• ETHYL2,6-DIMETHYLBENZOATE
• CS-0320208
• MFCD00051785
• AKOS024437843
• FT-0625898
• 36596-67-5
• TS-02483
• 2,6-dimethyl benzoic acid ethyl ester
• DB-048978
• +Expand

• MDL： MFCD00051785
• InChIKey： NBBSIMLSNFENNF-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O2/c1-4-13-11(12)10-8(2)6-5-7-9(10)3/h5-7H,4H2,1-3H3
• SMILES： CCOC(=O)C1=C(C)C=CC=C1C
• BRN： 2575407

Computed Properties

• Exact Mass: 178.09938g/mol
• Surface Charge: 0
• XLogP3: 2.9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 178.09938g/mol
• Monoisotopic Mass: 178.09938g/mol
• Topological Polar Surface Area: 26.3Ų
• Heavy Atom Count: 13
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.48010
• PSA: 26.30000
• Refractive Index: 1.4980
• Boiling Point: 78-80°C 0,9mm
• Melting Point: Not available
• Vapor Pressure: 0.1±0.5 mmHg at 25°C
• Flash Point: 78-80°C/0.9mm
• Solubility: Difficult to mix.
• Color/Form: liquid
• Solubility: Insoluble
• Density: 1.01

Ethyl 2,6-dimethylbenzoate Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Ethyl 2,6-dimethylbenzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters